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Compound of Interest

Compound Name: Potassium oxide (K2O)

Cat. No.: B082979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure,

physicochemical properties, and experimental protocols related to potassium oxide (K₂O). As

the simplest oxide of potassium, K₂O is a highly reactive ionic compound of significant interest

in various industrial and research applications, including its notional use in the formulation of

fertilizers, cements, and glasses.

Crystal Structure of Potassium Oxide
Potassium oxide (K₂O) is an ionic compound that primarily crystallizes in the antifluorite

structure.[1] This is a cubic crystal system where the positions of cations and anions are

reversed relative to the fluorite (CaF₂) structure.[1] In the K₂O lattice, oxide ions (O²⁻) form a

face-centered cubic (FCC) arrangement, with the potassium ions (K⁺) occupying the

tetrahedral voids.[2]

The predominant crystal structure for K₂O is the cubic antifluorite structure, which belongs to

the space group Fm-3m (No. 225).[1][3] In this arrangement, each potassium ion is coordinated

to four oxide ions in a tetrahedral geometry, while each oxide ion is coordinated to eight

potassium ions in a cubic geometry.[1][3] The bonding is almost entirely ionic, resulting from

the complete transfer of electrons from potassium to oxygen atoms.[3]

While the cubic antifluorite structure is the most stable and commonly cited, other polymorphs

have been identified or predicted, including orthorhombic, monoclinic, and triclinic structures.[4]
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[5][6]

Table 1: Crystallographic Data for Potassium Oxide (K₂O)

Parameter Value Reference(s)

Crystal System Cubic [1]

Crystal Structure Antifluorite [1]

Space Group Fm-3m (No. 225) [1][3]

Lattice Constant (a) 6.436 Å [1][3][7]

Coordination Geometry K⁺: Tetrahedral (4-coordinate) [1][3]

O²⁻: Cubic (8-coordinate) [1][3]

K-O Bond Distance
2.75 - 2.77 Å (in orthorhombic

polymorph)
[4]

Physicochemical Properties
Potassium oxide is a pale yellow to gray crystalline solid at room temperature.[1][8][9] It is a

highly basic and reactive compound, known for its deliquescent nature, meaning it readily

absorbs moisture from the atmosphere.[1][8] This absorption initiates a vigorous, exothermic

reaction with water to form the caustic potassium hydroxide (KOH).[1][3][8]

Table 2: Key Physicochemical Properties of Potassium Oxide (K₂O)
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Property Value Reference(s)

Molar Mass 94.196 g/mol [1][8]

Appearance
Pale yellow or gray crystalline

solid
[1][8][9]

Density 2.32 g/cm³ (at 20 °C) [1][3]

2.35 g/cm³ [8][10]

Melting Point 740 °C (1013 K) [1][3][10]

Decomposition Temperature
>350 °C (decomposes into

K₂O₂ and K)
[8]

Solubility in Water Decomposes violently [1][8]

Solubility in Other Solvents
Soluble in diethyl ether and

ethanol
[1][10]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-363.17 kJ/mol [1][3]

Standard Molar Entropy

(S⦵₂₉₈)
94.03 J/mol·K [1][3]

Gibbs Free Energy of

Formation (ΔfG⦵)
-322.1 kJ/mol [1][3]

Heat Capacity (C) 83.62 J/mol·K [1][3]

Band Gap ~1.72 eV [4][11]

Experimental Protocols
The synthesis of pure potassium oxide requires careful control of reaction conditions to prevent

the formation of potassium peroxide (K₂O₂) and potassium superoxide (KO₂).[12] Several

methods are employed:

Reaction of Potassium with Potassium Peroxide: A common and convenient method involves

the reaction of potassium peroxide with an excess of metallic potassium.[1][12] The excess
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potassium reduces the peroxide to the oxide.

Protocol: Potassium peroxide (K₂O₂) is treated with metallic potassium. The reaction is

typically carried out under controlled atmospheric conditions (e.g., in a vacuum or inert

atmosphere) to prevent unwanted side reactions. The excess, more volatile potassium

metal is subsequently removed by vacuum distillation at high temperatures.[8]

Reaction: K₂O₂ + 2K → 2K₂O[1]

Heating Potassium Nitrate with Potassium: Potassium oxide can be synthesized by heating

potassium nitrate with metallic potassium in a vacuum.[1][8] The controlled decomposition of

the nitrate provides the oxygen required to oxidize the metallic potassium.[8]

Protocol: Appropriate quantities of potassium nitrate (KNO₃) and metallic potassium are

mixed and heated in a vacuum. The nitrate decomposes, releasing oxygen which then

reacts with the potassium. Excess potassium is distilled off to yield the pure oxide.[8]

Reaction: 2KNO₃ + 10K → 6K₂O + N₂[1]

Thermal Decomposition of Potassium Peroxide: Pure potassium oxide can also be obtained

by heating potassium peroxide to 500 °C, at which temperature it decomposes into

potassium oxide and oxygen.[1]

The identification and quantification of potassium oxide rely on several analytical techniques:

X-ray Diffraction (XRD): XRD is the primary method for identifying the crystal structure of

K₂O. The technique provides characteristic diffraction peaks corresponding to the antifluorite

lattice, with notable d-spacings at 3.72 Å (111), 2.59 Å (200), and 2.19 Å (220).[3]

Flame Photometry: This technique is widely used for determining the potassium content in

various materials, particularly in fertilizers where the potassium content is reported as K₂O

equivalents.[13]

Protocol: A sample (e.g., fertilizer) is first digested using an acid solution (e.g., HCl) and

heated.[13] The resulting solution is diluted and then introduced into a flame photometer.

The instrument measures the intensity of the light emitted by the excited potassium atoms

in the flame, which is proportional to the potassium concentration.[13]
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Inductively Coupled Plasma (ICP) Spectroscopy: ICP is another powerful technique for

elemental analysis and can be used to determine the potassium content, which is then

expressed as K₂O.[14]

Acid-Base Titration: A chemical method for quantifying K₂O involves its complete hydrolysis

to potassium hydroxide.[3]

Protocol: A known mass of the sample is reacted with an excess of water. The resulting

solution, containing potassium hydroxide, is then titrated with a standardized acid solution

to determine the amount of hydroxide formed, which directly correlates to the initial

amount of K₂O.[3]

Visualized Experimental Workflow: Synthesis of K₂O
The following diagram illustrates the workflow for the synthesis of potassium oxide from

potassium peroxide and metallic potassium, a common laboratory method.

Start
Reactants:

- Potassium Peroxide (K₂O₂)
- Excess Metallic Potassium (K)

Prepare Combine in
Reaction Vessel
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Collect
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Click to download full resolution via product page

Caption: Workflow for the synthesis of K₂O via reduction of K₂O₂.

Industrial and Research Relevance
While potassium oxide is too reactive for direct use in most applications, its chemical formula

K₂O serves as an industry standard for quantifying potassium content.[1] This is particularly

prevalent in:
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Fertilizers: The N-P-K (nitrogen-phosphorus-potassium) values on fertilizer labels report the

potassium content as the mass percentage that would be present if the potassium were in

the form of K₂O.[1][8] The actual potassium source is typically potassium chloride, potassium

sulfate, or potassium carbonate.[8]

Cements and Glassmaking: Formulations in the cement and glass industries also use the

K₂O equivalent to specify the amount of potassium added, regardless of the source

compound.[1]

In research, K₂O is studied for its fundamental ionic structure and properties. Furthermore, K₂O

nanoparticles are being investigated for novel applications, including potential antimicrobial and

anti-biofilm activities.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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